Cas no 877383-11-4 (4-Methylthio-3-(Trifluoromethyl)Phenylboronic Acid)

• Product Name: 4-Methylthio-3-(Trifluoromethyl)Phenylboronic Acid
• CAS No: 877383-11-4
• MF: C₈H₈BF₃O₂S
• MW: 236.019131660461
• MDL: MFCD20526364
• CID: 3398926
• PubChem ID: 74891169
• Update Time: 2025-04-21

4-Methylthio-3-(Trifluoromethyl)Phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• BORONIC ACID, [4-(METHYLTHIO)-3-(TRIFLUOROMETHYL)PHENYL]-
• 4-Methylthio-3-(trifluoromethyl)phenylboronic acid
• [4-Methylsulfanyl-3-(trifluoromethyl)phenyl]boronic acid
• CS-0190022
• [4-(methylthio)-3-(trifluoromethyl)phenyl]-boronic acid
• 877383-11-4
• AKOS027282684
• (4-(Methylthio)-3-(trifluoromethyl)phenyl)boronic acid
• 4-(METHYLSULFANYL)-3-(TRIFLUOROMETHYL)PHENYLBORONIC ACID
• D71437
• MFCD20526364
• 4-Methylthio-3-(Trifluoromethyl)Phenylboronic Acid

• MDL： MFCD20526364
• Inchi： 1S/C8H8BF3O2S/c1-15-7-3-2-5(9(13)14)4-6(7)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： ZGVHSZHWKMOCEZ-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(SC)C(C(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 236.029
• Monoisotopic Mass: 236.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes